
Mechanism of action of thiamine bromide on
cerebral circulation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Thiamine bromide

CAS No.: 7019-71-8

Cat. No.: S594681

Get Quote

Experimental Data on Thiamine Bromide's Effects

The table below summarizes the quantitative findings and methodologies from a 1976 study on thiamine

bromide [1].

Aspect
Experimental Findings (Animal
Model - Cats)

Clinical Findings (Human -
Hypertensive Patients)

Dosage &
Administration

5-7 mg/kg, intravenously [1] 1 ml of a 6% solution, intramuscularly

[1]

Key Measured
Parameters

Cerebral blood flow rate, total arterial

pressure, oxygen tension in brain
tissue, pressure in cerebral venous

vessels [1]

Rheoencephalographic (REG)

readings, overall arterial pressure [1]

Observed Effects
on Circulation

Lowered tonicity of intra- and

extracranial vessels; increased pulsed
blood volume variations in cranial

vessels [1]

Lowered tonicity of intra- and

extracranial vessels; increased pulsed
blood volume variations [1]
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Aspect
Experimental Findings (Animal
Model - Cats)

Clinical Findings (Human -
Hypertensive Patients)

Effect on Arterial
Pressure

Pronounced but mild hypotensive

effect [1]

Mild hypotensive effect [1]

Effect on Cerebral
Oxygenation

Oxygen tension in brain tissue

depended mainly on changes in the
cerebral circulation rate [1]

Information not specified in the abstract

[1]

Modern Context: Thiamine's Role in Brain Metabolism

The 1976 study describes the physiological effects but does not detail the molecular mechanism. Thiamine's

primary role in the brain is as a coenzyme for key enzymes in energy metabolism [2]. The following diagram

illustrates this fundamental pathway and how its disruption could logically link to the vasodilatory effects

observed in the study.
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Cellular Level: Metabolic Crisis

Tissue / Organ Level: Compensatory Response

Thiamine Deficiency

Impaired Pyruvate Dehydrogenase
& α-Ketoglutarate Dehydrogenase

Accumulation of Pyruvate & Lactate
(Shift to Anaerobic Metabolism)

Neuronal Energy Deficit (ATP ↓)

Compensatory Signaling
(Possibly Metabolic Feedback)

Triggers

Cerebral Vasodilation

Increased Cerebral Blood Flow
↓ Vascular Tonicity

Mild ↓ Arterial Pressure

Thiamine Bromide Administration

Replenishes
Cofactor
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Proposed mechanism linking thiamine-dependent metabolism to cerebral blood flow.

Contemporary Clinical Relevance

Recent clinical research has shifted focus from thiamine bromide's direct vasoactive properties to the role of

thiamine (vitamin B1) repletion in critically ill patients, including those with cerebrovascular disease.

Observational Evidence: A large 2025 retrospective study found that thiamine supplementation in
critically ill patients with cerebrovascular disease was associated with a significant reduction in short-

term mortality (7, 14, and 28-day) compared to non-users [3].
Proposed Modern Mechanism: The benefit is now primarily attributed to the correction of a high-
energy metabolic deficit in the injured brain, rather than a direct vascular effect. In ischemic brain
tissue, neurons struggle to metabolize glucose efficiently. Thiamine administration supports this

process by ensuring the activity of key enzymes, potentially improving cell survival and neurological
outcomes [3] [2].

Key Variables: The study suggested that treatment durations longer than 5 days and lower daily
doses (under 100 mg) were most consistently associated with improved outcomes [3].

Research Gaps and Future Directions

The information available highlights significant limitations and opportunities for further research:

Limited Direct Evidence: The 1976 study is the only source providing direct experimental evidence
for thiamine bromide's action on cerebral vessels. The molecular signaling pathway connecting its

metabolic role to vasodilation remains uncharacterized.
Formulation Specificity: Most modern research investigates thiamine hydrochloride or other salts

in critical care. It is unclear if the bromide salt offers unique properties or if the historical findings were
specific to that formulation.

Need for Controlled Trials: The authors of the 2025 study explicitly state that their findings are
hypothesis-generating and require confirmation through randomized controlled trials [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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